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Compound of Interest

Compound Name: 4-(Dimethylamino)benzoic acid

Cat. No.: B143218

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-(Dimethylamino)benzoic acid (DMABA). The information is intended to guide laboratory
personnel in the safe use, storage, and disposal of this chemical, minimizing potential risks and
ensuring a safe working environment.

Hazard Identification and Classification

4-(Dimethylamino)benzoic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The compound is categorized as
causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4][5][6]

GHS Classification:

o Skin Corrosion/Irritation: Category 2[2][3][4]

» Serious Eye Damage/Eye Irritation: Category 2[2][3][4]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2][3][4]
Signal Word: Warning[1][4]

Hazard Statements:
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e H315: Causes skin irritation.[1][6]
e H319: Causes serious eye irritation.[1][6]
o H335: May cause respiratory irritation.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(Dimethylamino)benzoic acid is
presented in the table below.

Property Value Reference
Molecular Formula C9H11NO2 [7]
Molecular Weight 165.19 g/mol [71[8]
Appearance White to yellowish crystalline o

powder
Melting Point 241-243 °C (decomposes) [51I719]
Boiling Point 315.8 °C at 760 mmHg [11[7]
Flash Point 144.8 °C [1107]
Density 1.18 g/cm3 [1]

Insoluble in water. Soluble in
Solubility alcohol, hydrochloric acid, [5119]

alkali solution, and ether.

Toxicological Information

The toxicological properties of 4-(Dimethylamino)benzoic acid have not been fully
investigated.[2] The available data indicates potential for irritation.
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Toxicity Data Value Reference
Intravenous LD50 (mouse) 180 mg/kg [8]
Oral LD50 (rat) > 2000 mg/kg [10]

While specific experimental protocols for the toxicological assessment of 4-
(Dimethylamino)benzoic acid are not publicly available, standardized tests such as the
OECD Guidelines for the Testing of Chemicals are typically employed. For instance, skin
irritation is often assessed using in vitro methods like the Reconstructed Human Epidermis
(RhE) test (OECD 439), and eye irritation is evaluated using methods like the Bovine Corneal
Opacity and Permeability (BCOP) test (OECD 437). Acute oral toxicity is generally determined
by studies following OECD Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method).

Safety and Handling Precautions
Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
the inhalation of dust or vapors.[2][11][12]

o Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.[2][11]

Personal Protective Equipment (PPE)
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PPE Category Item Specifications Reference
Must conform to
European Standard
) EN166 or OSHA's eye
Eye/Face Protection Safety Goggles ] [1][2][11]
and face protection
regulations in 29 CFR
1910.133.
Nitrile gloves are a
suitable option.
i ] Chemical-resistant Inspect gloves for any
Skin Protection ) ) [1][11]
gloves signs of degradation
or punctures before
use.
A lab coat must be
worn to protect
Lab Coat ) ] [11]
clothing and skin from
contamination.
Required when
engineering controls
) ) NIOSH-approved are insufficient, if dust
Respiratory Protection [1][2][11]

respirator

is generated, or if
irritation is

experienced.

Handling Procedures

Avoid contact with skin, eyes, and clothing.[2][12]

Avoid breathing dust, vapor, mist, or gas.[2][12]

Keep the container tightly closed when not in use.[1][11]

Wash hands and any exposed skin thoroughly after handling.[1][2][12]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[12]
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First Aid Measures

Exposure Route First Aid Procedure Reference

Move the victim into fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [11[2][3]
artificial respiration and consult

a doctor immediately.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water for at [11[3]
least 15 minutes. Consult a

doctor.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact _ o [1][2][3]
easy to do. Continue rinsing
for at least 15 minutes. Get

medical attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion ) [1112]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Storage and Disposal

Storage:
» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2][11]

» Store apart from foodstuff containers or incompatible materials such as strong oxidizing
agents.[1][2][7]

» Store locked up.[1][2]
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Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][2][11]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2]

Accidental Release Measures

o Ensure adequate ventilation and wear appropriate personal protective equipment.[2][3]

Avoid dust formation.[2]

For a small spill, carefully sweep up the solid material and place it into a labeled container for
hazardous waste disposal.[2][11]

Clean the spill area with an appropriate solvent, followed by soap and water.[11]

Do not let the chemical enter drains.[2]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
[13]

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated.[2][3][13]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][2][3]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 4-
(Dimethylamino)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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